4'-Bromo-4-(trifluoromethoxy)biphenyl
Description
4-Bromo-4-(trifluoromethoxy)biphenyl, commonly referred to as 4-Bromo-4TFMB, is an organic compound with a unique chemical structure. This compound has been studied extensively and has been found to have a wide range of applications in scientific research. It has been used in a variety of experiments, including those related to drug synthesis and development, as well as in biochemical and physiological studies.
Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Research has explored the reactivity and utility of 4'-Bromo-4-(trifluoromethoxy)biphenyl in organic synthesis. For example, Schlosser and Castagnetti (2001) demonstrated its use in generating arynes, which were then used to produce naphthalenes through a series of complex reactions. This showcases its role in constructing aromatic compounds with potential applications in material science and pharmaceuticals (Schlosser & Castagnetti, 2001).
Materials Science and Nanotechnology
The compound has also found applications in the development of new materials. For instance, a study by de Roo et al. (2014) on the synthesis of organic/inorganic semiconductor hybrid particles employed functionalized polyfluorenes, indicating potential use in optoelectronics and nanotechnology. This research underscores the compound's utility in creating advanced materials with enhanced electronic properties (de Roo et al., 2014).
Environmental Studies
Owens et al. (2007) investigated the environmental impact by identifying estrogenic compounds emitted from the combustion of electronic waste, including derivatives of this compound. This highlights the environmental and health considerations associated with the disposal and recycling of electronic components containing brominated flame retardants (Owens et al., 2007).
Liquid Crystal Research
The compound's derivatives have been explored for applications in liquid crystal displays, indicating their significance in improving display technologies. Guo-du's study on the synthesis of 4-bromo-4'-hydroxybiphenyl, a related compound, emphasizes the ongoing research to optimize materials for better electronic display performance (Ren Guo-du, 2001).
properties
IUPAC Name |
1-bromo-4-[4-(trifluoromethoxy)phenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrF3O/c14-11-5-1-9(2-6-11)10-3-7-12(8-4-10)18-13(15,16)17/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOJDIXJKGSONDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50631489 |
Source
|
| Record name | 4-Bromo-4'-(trifluoromethoxy)-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50631489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134150-03-1 |
Source
|
| Record name | 4-Bromo-4'-(trifluoromethoxy)-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50631489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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